N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(2-chlorophenoxy)acetate
• InChI: InChI=1S/C14H12ClN3O3/c15-10-5-1-2-7-12(10)20-9-13(19)21-18-14(16)11-6-3-4-8-17-11/h1-8H,9H2,(H2,16,18)
• InChI Key: ADWWPPKGPXDZOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)ON=C(C2=CC=CC=N2)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)OCC(=O)O/N=C(/C2=CC=CC=N2)\N)Cl
• Molecular Formula: C14H12ClN3O3
• Molecular Weight: 305.71 g/mol

Description

N-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide, also known as CPCA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPCA is a pyridinecarboximidamide derivative that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs).

Scientific Research Applications

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has also been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain.

Mechanism of Action

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX. COX is an enzyme that converts arachidonic acid into prostaglandins, which are involved in inflammation and pain. By inhibiting COX activity, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to reduce the production of prostaglandins, which are involved in inflammation and pain. N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has a half-life of approximately 2 hours in rats and is rapidly eliminated from the body.

Advantages and Limitations for Lab Experiments

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has several advantages for lab experiments. It has been extensively studied for its potential therapeutic applications and has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide is also relatively easy to synthesize and has a high yield. However, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has some limitations for lab experiments. It has a short half-life and is rapidly eliminated from the body, which may limit its effectiveness in vivo. Additionally, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has not been extensively studied in humans, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide. One potential direction is the development of more potent and selective COX inhibitors based on the structure of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide. Another direction is the study of the safety and efficacy of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide in humans. Additionally, the potential use of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide in the treatment of other inflammatory conditions, such as arthritis and inflammatory bowel disease, should be explored. Finally, the development of new drug delivery systems that could increase the half-life of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide in vivo could also be an interesting avenue of research.
Conclusion:
In conclusion, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models by inhibiting the activity of COX. N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide, including the development of more potent and selective COX inhibitors, the study of its safety and efficacy in humans, and the exploration of its potential use in the treatment of other inflammatory conditions.

Synthesis Methods

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide can be synthesized by a series of chemical reactions. The first step involves the reaction between 2-chlorophenol and acetic anhydride to form 2-acetoxychlorobenzene. The second step involves the reaction between 2-acetoxychlorobenzene and 2-pyridinecarboximidamide to form N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide. The overall yield of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-2-pyridinecarboximidamide synthesis is approximately 60%.